Cas no 90181-26-3 ((2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid)

(2S,3R)-2-{(tert-Butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid is a chiral, protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl (Boc) group provides amine protection, while the tert-butyldimethylsilyl (TBS) ether safeguards the hydroxyl functionality, ensuring selective reactivity in multi-step syntheses. Its stereochemical purity (2S,3R configuration) makes it valuable for constructing complex bioactive molecules with precise stereocenters. The compound’s stability under various reaction conditions and compatibility with orthogonal protecting group strategies enhance its utility in solid-phase and solution-phase peptide synthesis. Its structural features facilitate controlled deprotection, enabling efficient incorporation into target molecules while minimizing side reactions.
(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid structure
90181-26-3 structure
Product Name:(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid
CAS No:90181-26-3
MF:C15H31NO5Si
MW:333.495846033096
CID:792276
PubChem ID:13273792
Update Time:2025-06-07

(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Threonine,N-[(1,1-dimethylethoxy)carbonyl]-O-[(1,1-dimethylethyl)dimethylsilyl]-
    • IIGKEAAYYNIBEN-MNOVXSKESA-N
    • O-(tert-Butyldimethylsilyl)-N-(tert-butoxycarbonyl)threonine
    • (2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
    • (2S,3R)-2-((tert-butoxycarbonyl)amino)-3-((tert-butyldimethylsilyl)oxy)butanoic acid
    • (2S,3R)-3-[Tert-butyl(dimethyl)silyl]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • (2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid
    • Inchi: 1S/C15H31NO5Si/c1-10(21-22(8,9)15(5,6)7)11(12(17)18)16-13(19)20-14(2,3)4/h10-11H,1-9H3,(H,16,19)(H,17,18)/t10-,11+/m1/s1
    • InChI Key: IIGKEAAYYNIBEN-MNOVXSKESA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)O[C@H](C)[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 409
  • Topological Polar Surface Area: 84.9

(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1589952-0.05g
(2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
90181-26-3 95%
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Enamine
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Enamine
EN300-1589952-0.5g
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Enamine
EN300-1589952-1.0g
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$971.0 2023-06-04
Enamine
EN300-1589952-2.5g
(2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
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$1903.0 2023-06-04
Enamine
EN300-1589952-5.0g
(2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
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$2816.0 2023-06-04
Enamine
EN300-1589952-10.0g
(2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
90181-26-3 95%
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$4176.0 2023-06-04
Enamine
EN300-1589952-50mg
(2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
90181-26-3 95.0%
50mg
$226.0 2023-09-23
Enamine
EN300-1589952-100mg
(2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(tert-butyldimethylsilyl)oxy]butanoic acid
90181-26-3 95.0%
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$337.0 2023-09-23

(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-(tert-butyldimethylsilyl)oxybutanoic acid Related Literature

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